Cas no 473554-79-9 (Cimiracemoside O)

Cimiracemoside O structure
Cimiracemoside O structure
Product Name:Cimiracemoside O
CAS No:473554-79-9
MF:C39H58O12
MW:718.870633602142
CID:6644071
PubChem ID:91827003
Update Time:2024-03-02

Cimiracemoside O Chemical and Physical Properties

Names and Identifiers

    • beta-D-Xylopyranoside, (3beta,12beta,16beta,23R,24S,25R)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl, 4-acetate
    • .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,23R,24S,25R)-12-(ACETYLOXY)-16,23:23,26:24,25-TRIEPOXY-26-HYDROXY-9,19-CYCLOLANOSTAN-3-YL, 4-ACETATE
    • E66B685OU2
    • UNII-E66B685OU2
    • Cimiracemoside O
    • 473554-79-9
    • Cimiracemoside O, (-)-
    • Q27276924
    • (-)-Cimiracemoside O
    • Inchi: 1S/C39H58O12/c1-18-13-39(31-36(8,50-31)32(44)51-39)49-21-14-34(6)24-10-9-23-33(4,5)25(48-30-29(43)28(42)22(16-45-30)46-19(2)40)11-12-37(23)17-38(24,37)15-26(47-20(3)41)35(34,7)27(18)21/h18,21-32,42-44H,9-17H2,1-8H3/t18-,21+,22-,23+,24+,25+,26-,27+,28+,29-,30+,31+,32?,34+,35-,36-,37-,38+,39-/m1/s1
    • InChI Key: PGTPUTFNHDMKJT-YNHOCJQGSA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@]23[C@@H](CC[C@H]4C(C)(C)[C@H](CC[C@]24C3)O[C@H]2[C@@H]([C@H]([C@@H](CO2)OC(C)=O)O)O)[C@]2(C)C[C@H]3[C@H]([C@H](C)C[C@@]4([C@@H]5[C@](C)(C(O)O4)O5)O3)[C@]21C

Computed Properties

  • Exact Mass: 718.39282728g/mol
  • Monoisotopic Mass: 718.39282728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 6
  • Complexity: 1500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 163Ų
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